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Cat. No.: B1682199

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of VCP171, a positive allosteric modulator of the adenosine Al receptor, in
dimethyl sulfoxide (DMSO) and ethanol. Adherence to these guidelines is crucial for ensuring
the integrity and reproducibility of experimental results.

Physicochemical Properties and Solubility

VCP171 is a small molecule with the chemical formula C1sH12FsNOS and a molecular weight of
347.35 g/mol . Understanding its solubility is fundamental to preparing accurate and effective
stock solutions.

Table 1: Physicochemical and Solubility Data for VCP171

Property Value Source
Molecular Formula CisH12FsNOS Internal Data
Molecular Weight 347.35 g/mol Internal Data

Solubility in DMSO

Soluble to 100 mM

[1]2]

Solubility in Ethanol

Soluble to 100 mM

[1](2]

Storage of Solid

Store at -20°C

[1](2]
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Preparation of VCP171 Stock Solutions

Proper preparation of stock solutions is critical for accurate downstream applications. The
following protocols outline the steps for preparing 10 mM stock solutions of VCP171 in both
DMSO and ethanol.

Materials

e VCP171 solid compound

e Anhydrous Dimethyl Sulfoxide (DMSO)

e 200 Proof Ethanol (absolute ethanol)

o Sterile, amber microcentrifuge tubes or vials
o Calibrated analytical balance

o Calibrated micropipettes

» Vortex mixer

e Sonicator (optional)

Protocol for 10 mM VCP171 Stock Solution in DMSO

o Equilibrate VCP171: Allow the vial of solid VCP171 to equilibrate to room temperature before
opening to prevent condensation of moisture.

o Weigh VCP171: Accurately weigh out 3.47 mg of VCP171 powder using a calibrated
analytical balance and transfer it to a sterile amber microcentrifuge tube.

e Add DMSO: Add 1 mL of anhydrous DMSO to the tube containing the VCP171.

e Dissolve: Vortex the solution thoroughly until the solid is completely dissolved. If necessary,
sonicate the vial for 5-10 minutes to aid dissolution.

o Storage: Store the 10 mM stock solution at -20°C in small aliquots to minimize freeze-thaw
cycles.
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Protocol for 10 mM VCP171 Stock Solution in Ethanol

o Equilibrate VCP171: Allow the vial of solid VCP171 to equilibrate to room temperature before
opening.

e Weigh VCP171: Accurately weigh out 3.47 mg of VCP171 powder and transfer it to a sterile
amber microcentrifuge tube.

e Add Ethanol: Add 1 mL of 200 proof ethanol to the tube.

e Dissolve: Vortex the solution until the solid is fully dissolved. Gentle warming in a 37°C water
bath may be used to facilitate dissolution if needed.

Storage: Store the 10 mM stock solution at -20°C in small, tightly sealed aliquots.

Diagram 1: Workflow for Preparing VCP171 Stock Solutions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing Stock Solutions of VCP171 in DMSO and
Ethanol: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682199#preparing-vcpl71-stock-solutions-in-dmso-
and-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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